Cas no 281678-66-8 (1,3-Dibromo-2-(2-chloroethoxy)benzene)

• Product Name: 1,3-Dibromo-2-(2-chloroethoxy)benzene
• CAS No: 281678-66-8
• MF: C₈H₇Br₂ClO
• MW: 314.401580095291
• CID: 2624944
• PubChem ID: 15470782
• Update Time: 2025-08-05

1,3-Dibromo-2-(2-chloroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-1-(2-chloro ethoxy)benzene
• SCHEMBL1796382
• 281678-66-8
• DB-421140
• CS-0450475
• 1,3-dibromo-2-(2-chloroethoxy)benzene
• ZQAOIFYSBQZPRD-UHFFFAOYSA-N
• 1,3-Dibromo-2-(2-chloroethoxy)benzene

• Inchi： 1S/C8H7Br2ClO/c9-6-2-1-3-7(10)8(6)12-5-4-11/h1-3H,4-5H2
• InChI Key： ZQAOIFYSBQZPRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1OCCCl)Br

Computed Properties

• Exact Mass: 313.85317Da
• Monoisotopic Mass: 311.85522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,3-Dibromo-2-(2-chloroethoxy)benzene

Chemical Profile of 1,3-Dibromo-2-(2-chloroethoxy)benzene (CAS No. 281678-66-8)

1,3-Dibromo-2-(2-chloroethoxy)benzene, identified by its Chemical Abstracts Service number (CAS No. 281678-66-8), is a halogenated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple halogen atoms, which often enhance its reactivity and utility in synthetic chemistry. The structural motif of this benzene derivative, featuring bromine substituents at the 1 and 3 positions and a chloroethoxy group at the 2 position, makes it a versatile intermediate for the development of more complex molecules.

The synthesis of 1,3-Dibromo-2-(2-chloroethoxy)benzene typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of bromine atoms at the 1 and 3 positions can be achieved through electrophilic aromatic substitution reactions, often employing bromine or N-bromosuccinimide (NBS) as the brominating agent. Subsequent functionalization at the 2 position with a chloroethoxy group requires careful selection of reagents and conditions to ensure high selectivity and yield. Common methods include nucleophilic aromatic substitution (SNAr) reactions using ethylene oxide derivatives in the presence of a base.

In recent years, 1,3-Dibromo-2-(2-chloroethoxy)benzene has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its halogenated structure provides multiple sites for further functionalization, making it a valuable building block for drug discovery programs. One notable area of research involves its use in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural products with known therapeutic properties.

One particularly interesting application of 1,3-Dibromo-2-(2-chloroethoxy)benzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the structure of this compound to introduce additional functional groups, researchers have been able to develop molecules that selectively inhibit specific kinases. These inhibitors have shown promise in preclinical studies as potential therapeutic agents. The halogen atoms present in 1,3-Dibromo-2-(2-chloroethoxy)benzene not only facilitate further chemical modifications but also contribute to the binding affinity and selectivity of the resulting inhibitors.

Another area where 1,3-Dibromo-2-(2-chloroethoxy)benzene has found utility is in the agrochemical industry. Halogenated aromatic compounds are known for their potent biological activity against pests and pathogens. Derivatives of this compound have been investigated as potential candidates for new-generation pesticides due to their ability to interact with biological targets in novel ways. The chloroethoxy group introduces polarity to the molecule, enhancing its solubility and bioavailability, which are crucial factors for effective agrochemical formulations.

The chemical properties of 1,3-Dibromo-2-(2-chloroethoxy)benzene also make it a valuable tool in materials science research. For example, its ability to undergo cross-coupling reactions with other organic molecules has been exploited in the synthesis of conjugated polymers used in organic electronics. These polymers exhibit properties such as high charge carrier mobility, making them suitable for applications in light-emitting diodes (LEDs), solar cells, and field-effect transistors (FETs). The presence of bromine atoms allows for further functionalization via palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Stille couplings.

Recent advances in computational chemistry have also contributed to a better understanding of the reactivity and applications of 1,3-Dibromo-2-(2-chloroethoxy)benzene. Molecular modeling studies have revealed insights into how different substituents on the benzene ring influence its interactions with biological targets. These computational approaches complement experimental work by providing predictive models that can guide synthetic efforts and optimize drug design strategies.

The environmental impact of halogenated compounds is an important consideration in their use and development. While these compounds offer numerous benefits in pharmaceuticals and agrochemicals, their persistence and potential toxicity necessitate careful handling and disposal practices. Researchers are continually exploring greener synthetic routes to minimize waste and reduce environmental footprints associated with their production.

In conclusion,1,3-Dibromo-2-(2-chloroethoxy)benzene (CAS No. 281678-66-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for drug discovery, agrochemical development, and materials science applications. As research continues to uncover new uses for this molecule，its importance is likely to grow further，driven by both academic curiosity and industrial demand for innovative chemical solutions.